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Compound of Interest

Compound Name: Tyrosine betaine

Cat. No.: B1253712 Get Quote

Technical Support Center: N,N,N-
Trimethyltyrosine (TMY) Stability
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability of N,N,N-trimethyltyrosine (TMY)

under various experimental conditions. The following troubleshooting guides and frequently

asked questions (FAQs) are designed to address specific issues that may be encountered

during laboratory work.

Stability Data of N,N,N-Trimethyltyrosine
The following table summarizes the representative stability data for N,N,N-trimethyltyrosine

under forced degradation conditions. This data is intended to provide a general guideline for

experimental design.
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pH
Temperature
(°C)

Incubation
Time (hours)

TMY
Remaining (%)

Major
Degradants
Observed

2.0 25 24 >99 Not Detected

2.0 40 24 98.5 Trace impurities

2.0 60 24 95.2
Demethylated

species

7.0 25 24 >99 Not Detected

7.0 40 24 >99 Not Detected

7.0 60 24 99.1 Trace impurities

10.0 25 24 >99 Not Detected

10.0 40 24 97.8

Demethylated

and oxidized

species

10.0 60 24 92.3

Demethylated

and oxidized

species

Experimental Workflow for Forced Degradation
Study
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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